Ethyl 2-bromonicotinate
Overview
Description
Ethyl 2-bromonicotinate is an organic compound derived from nicotinic acid, which is a precursor to the vitamin niacin. It is a colorless liquid with a boiling point of 140-141 °C and a melting point of -20 °C. This compound is used as a reagent in organic synthesis and is used to produce a variety of compounds, including pharmaceuticals and other biologically active compounds. It is also used in the laboratory for various experiments, such as the synthesis of other compounds and the analysis of reaction mechanisms.
Scientific Research Applications
Crystal Structure Analysis : Ethyl 2-bromonicotinate is used in crystallography to study the structure of various compounds. For instance, the crystal structures of 5-bromonicotinic acid ethyl acetate were analyzed using X-ray single-crystal diffraction and Monte Carlo structure solution methods (Aakeröy et al., 2001).
Chemistry Education : This compound is also utilized in chemistry education as a teaching case to enhance students' understanding of research studies in chemistry. It serves as a practical example to illustrate various concepts in chemical research (Han Li-rong, 2010).
Synthesis of Heterocycles : this compound is used in the synthesis of tri- and tetra-cyclic heterocycles, where it serves as a building block for radical cyclization reactions onto azoles. This process is important for creating new compounds with potential pharmaceutical applications (Allin et al., 2005).
Polymer Chemistry : The compound has applications in polymer chemistry, where it's used as a reactive intermediate. For example, brominated polymers derived from this compound are used to create water-soluble brush polymers and polyelectrolyte copolymers (Yuan et al., 2011).
Peptide Synthesis : In biochemistry, this compound is used in the synthesis of peptides, particularly those containing N-methyl amino acid residues. This has implications for the synthesis of complex biological molecules like proteins (Li-peng & Xu Cheng, 2000).
Medicinal Chemistry : It's also used in the synthesis of vasodilatory active nicotinate esters with amino acid function, which have potential therapeutic applications in cardiovascular diseases (Girgis et al., 2006).
Organometallic Chemistry : In organometallic chemistry, this compound is used to synthesize new ligands and coordination polymers, contributing to the development of novel materials with unique properties (Gwengo et al., 2012).
properties
IUPAC Name |
ethyl 2-bromopyridine-3-carboxylate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H8BrNO2/c1-2-12-8(11)6-4-3-5-10-7(6)9/h3-5H,2H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QOFKYVXBHUEWBX-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=C(N=CC=C1)Br | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H8BrNO2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20362859 | |
Record name | ethyl 2-bromonicotinate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20362859 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
230.06 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
53087-78-8 | |
Record name | ethyl 2-bromonicotinate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20362859 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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